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Compound of Interest

Compound Name: VU714 oxalate

Cat. No.: B1684063 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for VU714 oxalate is not publicly available. The

following guidance is based on best practices for handling potent powder compounds and the

known hazards of oxalates. Researchers must conduct a thorough risk assessment before

handling this compound and consult with their institution's environmental health and safety

department.

VU714 oxalate is a potent inhibitor of the Kir7.1 potassium channel.[1] As a potent

pharmacological agent, it requires careful handling to minimize exposure. The oxalate salt form

also presents hazards associated with oxalates. This guide provides essential safety protocols,

operational procedures, and disposal plans for researchers, scientists, and drug development

professionals.

Hazard Summary
While specific toxicity data for VU714 oxalate is unavailable, it should be handled as a potent

compound with the potential for pharmacological effects upon exposure. The oxalate moiety is

toxic; ingestion of 5-15 grams of oxalic acid has been fatal.[2] Oxalates can cause severe

irritation and burns to the skin, eyes, and respiratory tract.[3]

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of PPE. The following table summarizes the

recommended PPE for various laboratory activities involving VU714 oxalate.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

supplied-air respirator-

Disposable solid-front lab coat

with tight-fitting cuffs- Double

gloves (e.g., nitrile)-

Disposable sleeves- Safety

glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and

inhalation of potent powder.[4]

Full respiratory protection is

critical. Double-gloving

provides an additional barrier.

[4]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls are the

primary means of protection.[4]

General Laboratory Handling

- Lab coat- Safety glasses-

Appropriate chemical-resistant

gloves

Basic protection to prevent

skin and eye contact.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Area Setup:

Designate a specific area for handling VU714 oxalate.

Ensure a certified chemical fume hood or other suitable containment device is used for all

manipulations of the solid compound.[5]

Verify that an eyewash station and safety shower are readily accessible.

Prepare a spill kit appropriate for chemical spills.
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2. Handling the Solid Compound:

When handling the powder, work within a chemical fume hood or a ventilated balance

enclosure.[5]

Use dedicated spatulas and weighing boats.

Handle the compound gently to avoid creating dust.

For solution preparation, VU714 oxalate is soluble in DMSO (10 mM).[1] Slowly add the

solvent to the powder to prevent splashing.

3. Decontamination:

Wipe down all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol) after

handling.

Dispose of all contaminated disposable materials as hazardous waste.

Emergency Procedures
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Exposure Type Procedure

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes.[3] Remove contaminated clothing.

Seek medical attention.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15-20 minutes,

holding the eyelids open.[6] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air.[6] If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[6] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
All waste contaminated with VU714 oxalate must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including unused compound, weighing

boats, and contaminated PPE, in a clearly labeled, sealed container for hazardous waste.[7]

Liquid Waste: Collect aqueous waste containing VU714 oxalate in a sealed, labeled

container.[4] Do not mix with other waste streams unless compatibility has been confirmed.

[4]

Disposal: Arrange for disposal through a licensed professional waste disposal service.[6] Do

not dispose of VU714 oxalate down the drain. All waste disposal must adhere to local, state,

and federal regulations.[6]

Workflow for Safe Handling of VU714 Oxalate
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Safe Handling Workflow for VU714 Oxalate

Preparation

Handling

Post-Handling

Disposal

Conduct Risk Assessment

Prepare Designated Work Area

Don Appropriate PPE

Weigh Solid in Containment

Proceed to Handling

Prepare Solution in Fume Hood

Decontaminate Work Surfaces & Equipment

Proceed to Cleanup

Segregate & Label Waste

Doff PPE Correctly

Store Waste in Designated Area

Proceed to Disposal

Arrange Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of VU714 oxalate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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